Cas no 1805296-73-4 (2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1805296-73-4
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4844787
• Update Time: 2025-05-20

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H7F5N2O2/c10-7(11)5-1-4(3-17)8(16-6(5)2-15)18-9(12,13)14/h1,3,7H,2,15H2
• InChI Key： TVPBCLIPHYTNFK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=C(N=C1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1805296-73-4) and Its Emerging Applications in Chemical Biology

The compound 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1805296-73-4) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a pyridine core substituted with an aminomethyl group, a difluoromethyl moiety, and a trifluoromethoxy group, coupled with the presence of an aldehyde functionality at the 5-position, make it a versatile scaffold for designing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing the pharmacological properties of small molecules. The incorporation of fluorine atoms into drug candidates often leads to improved metabolic stability, better cell membrane penetration, and increased binding affinity to biological targets. In particular, the difluoromethyl and trifluoromethoxy substituents in this compound are known to modulate electronic and steric properties, thereby influencing its interactions with biological systems.

The aminomethyl group at the 2-position of the pyridine ring provides a reactive handle for further functionalization, enabling the synthesis of complex derivatives through nucleophilic addition or coupling reactions. This feature is particularly valuable in drug discovery pipelines where diversification of molecular structures is crucial for identifying potent and selective inhibitors or agonists. The aldehyde functionality at the 5-position further enhances its synthetic utility, allowing for condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively.

One of the most compelling aspects of this compound is its potential as a precursor for developing kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to form hydrogen bonds and hydrophobic interactions with key residues in the active site. Additionally, the presence of fluorinated groups can improve binding affinity by increasing lipophilicity and reducing solvation effects.

Recent studies have demonstrated that pyridine-based aldehydes can serve as versatile intermediates in the synthesis of kinase inhibitors. For instance, derivatives of pyridine-5-carboxaldehydes have been shown to inhibit tyrosine kinases by competing with ATP for binding to the enzyme's ATP pocket. The aminomethyl group can be used to link other pharmacophoric elements, while the difluoromethyl and trifluoromethoxy groups can enhance selectivity by modulating interactions with specific amino acid residues.

Another emerging area where this compound shows promise is in the development of antiviral agents. Viruses often rely on host cell enzymes for replication, making these enzymes attractive targets for antiviral drug design. The structural features of 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxaldehyde make it a suitable candidate for inhibiting viral proteases or polymerases. For example, pyridine-based aldehydes have been reported to interfere with the activity of HIV protease by forming covalent bonds with key catalytic residues.

The trifluoromethoxy group, in particular, has been shown to enhance binding affinity by participating in halogen bonding interactions with polar residues in viral enzymes. This type of interaction is less common in natural products but can be effectively exploited in designed molecules to improve drug potency. Furthermore, the aminomethyl group can be used to attach peptidomimetic fragments that mimic viral substrates, leading to highly specific inhibitors.

In addition to its applications in oncology and virology, this compound may also find utility in addressing inflammatory diseases. Chronic inflammation is associated with various pathological conditions, including autoimmune disorders and metabolic syndromes. Nonsteroidal anti-inflammatory drugs (NSAIDs) remain a mainstay of therapeutic intervention but often suffer from side effects such as gastrointestinal toxicity. Pyridine-based molecules have been explored as alternative anti-inflammatory agents due to their ability to modulate inflammatory pathways.

The aldehyde functionality at the 5-position can be used to synthesize Schiff bases or hydrazones that interact with transcription factors or cytokines involved in inflammation. For example, pyridine-derived Schiff bases have been reported to inhibit NF-κB signaling, a key pathway mediating inflammatory responses. The presence of fluorinated groups can further enhance anti-inflammatory activity by improving cellular uptake and reducing degradation rates.

Recent computational studies have also suggested that this compound could serve as a lead structure for developing neuroprotective agents. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by protein misfolding and aggregation. Small molecules that can inhibit these processes could slow disease progression and improve patient outcomes. The pyridine core provides a platform for designing molecules that can disrupt protein-protein interactions or enhance protein clearance mechanisms.

The aminomethyl group can be used to link fragments that interfere with amyloid fibril formation or promote their degradation. The difluoromethyl and trifluoromethoxy groups may contribute to neuroprotection by modulating oxidative stress or enhancing blood-brain barrier penetration. Further investigation into these mechanisms could uncover new therapeutic strategies for neurodegenerative disorders.

In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1805296-73-4) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent scaffold for designing kinase inhibitors, antiviral agents, anti-inflammatory drugs, and neuroprotective agents. Continued exploration of its synthetic derivatives and biological activities will likely uncover additional therapeutic opportunities and reinforce its significance as a valuable building block in drug discovery efforts.